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Compound of Interest

Compound Name: Ozagrel hydrochloride

Cat. No.: B001120

Audience: Researchers, scientists, and drug development professionals.

Introduction

Ozagrel hydrochloride (CAS: 78712-43-3) is a potent and selective inhibitor of thromboxane
A2 (TXA2) synthase, with a reported IC50 value of approximately 4-11 nM.[1][2][3][4] By
selectively blocking the synthesis of TXA2, a key mediator of platelet aggregation and
vasoconstriction, Ozagrel hydrochloride serves as a valuable tool in cardiovascular and
thrombosis research.[2][5] It does not significantly inhibit other enzymes in the arachidonic acid
cascade, such as cyclooxygenase (COX) or prostacyclin (PGI2) synthase.[2][6] This selectivity
allows for the specific investigation of the TXA2 pathway. Furthermore, by inhibiting TXA2
synthase, the substrate prostaglandin H2 (PGH2) may be shunted towards the synthesis of
PGI2, a potent vasodilator and inhibitor of platelet aggregation.[3][6] These application notes
provide detailed protocols for the preparation, storage, and handling of Ozagrel hydrochloride
stock solutions for experimental use.

Physicochemical Properties

A summary of the key physicochemical properties of Ozagrel hydrochloride is presented
below.
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Property Value Reference(s)

(2E)-3-[4-(1H-Imidazol-1-
Chemical Name ylmethyl)phenyl]-2-propenoic [2]
acid hydrochloride

OKY-046, OKY-046

Alternative Names hydrochloride [2][3]
CAS Number 78712-43-3 (21171181
Molecular Formula C13H12N202-HCI [21[7119]
Molecular Weight 264.71 g/mol [2][8]1[9]
Purity >98% [2]

Solubility Data

Ozagrel hydrochloride exhibits good solubility in aqueous solutions and common organic
solvents. It is crucial to use fresh, high-purity solvents to achieve maximum solubility, as
moisture in solvents like DMSO can reduce solubility.[1]

] Molar
Concentration .
Solvent Concentration Reference(s)
(mg/mL)
(mM)
Water 45 - 100 ~170 - 200+ (21171191
DMSO 45 - 53 ~170 - 200 [1][71[9]
Ethanol 5 ~18.88 [7]

Note: Published solubility values may vary slightly between batches. One supplier reports a
much higher solubility in ethanol (53 mg/mL); however, the more conservative value of 5
mg/mL is listed for general guidance.[9]

Experimental Protocols: Stock Solution Preparation
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Proper preparation of stock solutions is critical for ensuring experimental reproducibility. The
following protocol describes the preparation of a 10 mM stock solution in DMSO.

4.1 Safety Precautions
» Handle Ozagrel hydrochloride powder in a chemical fume hood.

o Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,
and gloves.

o Consult the Material Safety Data Sheet (MSDS) before use.[10]
4.2 Materials

o Ozagrel hydrochloride powder (=98% purity)

¢ Anhydrous/dry Dimethyl sulfoxide (DMSO)

e Microcentrifuge tubes or amber glass vials

o Calibrated analytical balance

e \Vortex mixer

e Pipettes

4.3 Protocol for 10 mM Stock Solution in DMSO

o Calculate Required Mass: Use the following formula to determine the mass of Ozagrel
hydrochloride needed.

o Mass (mg) = Desired Concentration (mM) x Desired Volume (mL) x Molecular Weight (
g/mol)

o For 1 mL of a 10 mM stock solution:

o Mass (mg) =10 mM x 1 mL x 264.71 g/mol = 2.647 mg
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» Weighing: Carefully weigh out 2.65 mg of Ozagrel hydrochloride powder using an
analytical balance and transfer it to a sterile microcentrifuge tube or vial.

» Solubilization: Add 1 mL of anhydrous DMSO to the tube containing the powder.

e Mixing: Cap the tube securely and vortex thoroughly until the solid is completely dissolved.
Gentle warming or sonication may be used to aid dissolution if necessary.[11]

o Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-
thaw cycles.[1][7] Store as recommended in Section 5.0.

4.4 Quick Reference for Stock Solution Preparation

The table below provides the required mass of Ozagrel hydrochloride for preparing common
stock solution concentrations.

Desired Concentration

(mM) Volume (mL) Mass Required (mg)
1 1 0.265

5 1 1.324

10 1 2.647

50 1 13.236

Storage and Stability

Correct storage is essential to maintain the potency and stability of Ozagrel hydrochloride.
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Storage .
Form Duration Notes Reference(s)
Temperature
Solid Powder -20°C 3 years Store desiccated.  [1][7][9]
Aliquot to
Stock Solution -80°C 6-12 months prevent freeze- [1][3]
thaw cycles.
Recommended
Stock Solution -20°C 1 month for short-term [11031[7]
storage.

Note: Agueous solutions should be prepared fresh daily. It is not recommended to store

aqueous solutions for more than one day.[12]

Mechanism of Action and Signaling Pathway

Ozagrel hydrochloride selectively inhibits TXA2 synthase, which catalyzes the conversion of
PGH2 to TXA2. This inhibition reduces the downstream effects of TXA2, such as platelet
aggregation and vasoconstriction, while potentially increasing the production of the vasodilatory
and anti-aggregatory PGI2.[5][6]
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Caption: Ozagrel hydrochloride's mechanism of action.

Example Experimental Workflow: In Vitro Platelet
Aggregation Assay

This diagram outlines a generalized workflow for assessing the effect of Ozagrel
hydrochloride on platelet aggregation induced by arachidonic acid.
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1. Prepare Ozagrel HCI 2. Prepare Platelet-Rich Plasma (PRP)
Stock Solution (e.g., 10 mM in DMSO) from whole blood

3. Pre-incubate PRP with
Ozagrel HCI or Vehicle (DMSO)

4. Induce Aggregation
(e.g., with Arachidonic Acid)

5. Measure Aggregation
using an aggregometer

6. Analyze Data

(e.g., calculate % inhibition, IC50)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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Contact
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